{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine

• CAS No.: 933696-81-2
• Molecular Formula: C8H11NOS
• Molecular Weight: 169.2

Description

{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine is a heterocyclic compound that features a unique structure combining elements of both thieno and pyran rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a thieno precursor with a pyran derivative in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and specific solvents to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in various substituted products .

Scientific Research Applications

{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

{4H,6H,7H-thieno[3,2-c]pyran-4-yl}methanamine: A similar compound with a different substitution pattern on the pyran ring.

{2-fluoro-4H,6H,7H-thieno[3,2-c]pyran-4-yl}methanamine: A fluorinated derivative with potentially different chemical and biological properties.

Uniqueness

{4H,6H,7H-thieno[3,2-c]pyran-2-yl}methanamine is unique due to its specific substitution pattern and the combination of thieno and pyran rings. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .